molecular formula C27H19NO2 B8624485 [4-(3-Aminophenoxy)phenyl][4-(phenylethynyl)phenyl]methanone CAS No. 154135-59-8

[4-(3-Aminophenoxy)phenyl][4-(phenylethynyl)phenyl]methanone

Cat. No. B8624485
M. Wt: 389.4 g/mol
InChI Key: NNMKTEWNIDWSOX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[4-(3-Aminophenoxy)phenyl][4-(phenylethynyl)phenyl]methanone is a useful research compound. Its molecular formula is C27H19NO2 and its molecular weight is 389.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality [4-(3-Aminophenoxy)phenyl][4-(phenylethynyl)phenyl]methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [4-(3-Aminophenoxy)phenyl][4-(phenylethynyl)phenyl]methanone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

154135-59-8

Product Name

[4-(3-Aminophenoxy)phenyl][4-(phenylethynyl)phenyl]methanone

Molecular Formula

C27H19NO2

Molecular Weight

389.4 g/mol

IUPAC Name

[4-(3-aminophenoxy)phenyl]-[4-(2-phenylethynyl)phenyl]methanone

InChI

InChI=1S/C27H19NO2/c28-24-7-4-8-26(19-24)30-25-17-15-23(16-18-25)27(29)22-13-11-21(12-14-22)10-9-20-5-2-1-3-6-20/h1-8,11-19H,28H2

InChI Key

NNMKTEWNIDWSOX-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C#CC2=CC=C(C=C2)C(=O)C3=CC=C(C=C3)OC4=CC=CC(=C4)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 500 mL flask equipped with nitrogen inlet, overhead stirring assembly, Dean-Stark trap, and reflux condenser were placed 3-aminophenol (18.5 g, 0.17 mol), 4-phenylethynyl-4'-fluorobenzophenone (43.2 g, 0.14 mol), potassium carbonate (22 g, 0.16 mol), toluene (30 mL), and DMAc (200 mL). The mixture was heated to 142° C. for 8 h, then cooled to room temperature. The reaction mixture was poured into water and the resulting light yellow powder was collected by filtration. Recrystallization from water/acetone (50/50) (v) and sodium dithionite (0.5 g) afforded 51.8 g (95% yield) of the desired product: m.p. 137°-139° C. IR (KBr); 3414 and 3342 cm-1 (NH2); 3040, 1596, and 1499 cm-1 (aromatic C--H); 2216 cm-1 (C≡C), and 1646 cm-1 (C=O): Mass Spec. m/e (relative intensity): M+, 389.4 (100); FW=389.44 g/mol.
Quantity
18.5 g
Type
reactant
Reaction Step One
Quantity
43.2 g
Type
reactant
Reaction Step Two
Quantity
22 g
Type
reactant
Reaction Step Three
Quantity
30 mL
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
Quantity
200 mL
Type
solvent
Reaction Step Six
Yield
95%

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